Cas no 6634-82-8 (4-Amino-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt)

• Product Name: 4-Amino-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt
• CAS No: 6634-82-8
• MF: C₁₄H₁₀N₂Na₂O₈S₂
• MW: 444.347342967987
• MDL: MFCD00143251
• CID: 504801
• PubChem ID: 87562674
• Update Time: 2025-04-19

4-Amino-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-, sodium salt (1:2)
• 4-Amino-4´-nitrostilbene-2,2´-disulfonic Acid Disodium Salt
• Disodium 4-Amino-4'-nitrostilbene-2,2'-sulfonate
• 4-Amino-4'-nitrostilbene-2,2'-disulfonic Acid Disodium Salt
• 4-Amino-4’-nitrostilbene-2,2’-disulfonic Acid Disodium Salt
• Nitroaminostilbene Disa
• 4'-Nitro-4-aminostilbene-2,2'-disulfonic acid disodium salt
• Disodium 5-amino-2-(2-(4-nitro-2-sulphonatophenyl)vinyl)benzenesulphonate
• 4-Amino-4'-nitro-2,2'-stilbenedisulfonic acid, disodium salt
• Benzenesulfonic acid, 5-amino-2-(2-(4-nitro-2-sulfophenyl)ethenyl)-, sodium salt (1:2)
• Benzenesulfonic acid, 5-amino-2-(2-(4-nitro-2-sulfophenyl)ethenyl)-, disodium salt
• 5-Amino-2-(2-(4-nitro-2-sulfophenyl)ethenyl)benzenesulfonic acid,
• Disodium 5-amino-2-[2-(4-nitro-2-sulphonatophenyl)vinyl]benzenesulphonate
• EINECS 284-133-1
• Disodium;5-amino-2-[(E)-2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• AKOS025394797
• 5-Amino-2-(2-(4-nitro-2-sulphophenyl)vinyl)benzenesulphonic acid, sodium salt
• MFCD00143251
• W-110170
• A1199
• 84787-94-0
• NS00081747
• Benzenesulfonic acid, 5-amino-2-[2-(4-nitro-2-sulfophenyl)ethenyl]-, disodium salt
• 6634-82-8
• 4-Amino-4 inverted exclamation mark -nitrostilbene-2 pound not2 inverted exclamation mark -disulfonic Acid Disodium Salt
• 5-Amino-2-[2-(4-nitro-2-sulfophenyl)vinyl]benzenesulfonic acid,sodium salt
• Sodium5-amino-2-(4-nitro-2-sulfonatostyryl)benzenesulfonate
• RXYPPHDUSQFWID-SEPHDYHBSA-L
• Sodium 5-amino-2-(4-nitro-2-sulfonatostyryl)benzenesulfonate

• MDL： MFCD00143251
• Inchi： 1S/C14H12N2O8S2.2Na/c15-11-5-3-9(13(7-11)25(19,20)21)1-2-10-4-6-12(16(17)18)8-14(10)26(22,23)24;;/h1-8H,15H2,(H,19,20,21)(H,22,23,24);;/q;2*+1/p-2/b2-1+;;
• InChI Key： RXYPPHDUSQFWID-SEPHDYHBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])N)[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 443.96700
• Monoisotopic Mass: 422.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 721
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203

Experimental Properties

• Stability/Shelf Life: Temperature Sensitive - Recommended Storage at -20°C
• PSA: 203.00000
• LogP: 4.42160